![molecular formula C11H11N5OS B5179277 3-(3-thienyl)-5-[3-(1H-1,2,4-triazol-1-yl)propyl]-1,2,4-oxadiazole](/img/structure/B5179277.png)
3-(3-thienyl)-5-[3-(1H-1,2,4-triazol-1-yl)propyl]-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-thienyl)-5-[3-(1H-1,2,4-triazol-1-yl)propyl]-1,2,4-oxadiazole, also known as TPO, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. TPO is a member of the oxadiazole family, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.
Mechanism of Action
The mechanism of action of 3-(3-thienyl)-5-[3-(1H-1,2,4-triazol-1-yl)propyl]-1,2,4-oxadiazole is not fully understood, but it is believed to involve the inhibition of various cellular pathways, including the PI3K/Akt and MAPK signaling pathways. This compound has also been reported to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis and cell cycle arrest. In inflammation research, this compound has been shown to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in the inflammatory response. This compound has also been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis and cell cycle arrest in cancer cells, the inhibition of pro-inflammatory cytokine and chemokine production, and the reduction of inflammation in animal models of arthritis and colitis. This compound has also been reported to exhibit potent antimicrobial activity against various bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(3-thienyl)-5-[3-(1H-1,2,4-triazol-1-yl)propyl]-1,2,4-oxadiazole is its diverse biological activities, making it a promising candidate for therapeutic applications in various fields. This compound has also been reported to exhibit high potency and selectivity against cancer cells and microbial pathogens. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo. This compound also requires further studies to determine its toxicity and pharmacokinetics in vivo.
Future Directions
There are several future directions for 3-(3-thienyl)-5-[3-(1H-1,2,4-triazol-1-yl)propyl]-1,2,4-oxadiazole research, including the development of novel synthesis methods to improve its yield and purity, the optimization of its pharmacokinetics and toxicity in vivo, and the exploration of its potential therapeutic applications in other fields, such as neurodegenerative diseases and diabetes. This compound also has the potential to be used in combination with other drugs to enhance its therapeutic efficacy.
Synthesis Methods
3-(3-thienyl)-5-[3-(1H-1,2,4-triazol-1-yl)propyl]-1,2,4-oxadiazole can be synthesized using various methods, including the reaction of thienyl hydrazine with ethyl acrylate, followed by cyclization with chloroacetic acid. Another method involves the reaction of thienyl hydrazine with ethyl cyanoacetate, followed by cyclization with hydrazine hydrate. These methods have been reported to yield this compound with high purity and yield.
Scientific Research Applications
3-(3-thienyl)-5-[3-(1H-1,2,4-triazol-1-yl)propyl]-1,2,4-oxadiazole has been extensively studied for its potential therapeutic applications in various fields, including cancer, inflammation, and microbial infections. In cancer research, this compound has been reported to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis and cell cycle arrest in cancer cells, making it a promising candidate for cancer therapy. In inflammation research, this compound has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines. This compound has also been shown to reduce inflammation in animal models of arthritis and colitis. In microbial infection research, this compound has been reported to exhibit potent antimicrobial activity against various bacteria and fungi, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans.
Properties
IUPAC Name |
3-thiophen-3-yl-5-[3-(1,2,4-triazol-1-yl)propyl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N5OS/c1(4-16-8-12-7-13-16)2-10-14-11(15-17-10)9-3-5-18-6-9/h3,5-8H,1-2,4H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZUNMZQSGFFOSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C2=NOC(=N2)CCCN3C=NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.